Naphtho(1,2-d)thiazolium, 1-methyl-2-(2-(2-methyl-1H-indol-3-yl)-3-(1-methylnaphtho(1,2-d)thiazol-2(1H)-ylidene)-1-propen-1-yl)-, 4-methylbenzenesulfonate (1:1)
Overview
Description
Naphtho(1,2-d)thiazolium, 1-methyl-2-(2-(2-methyl-1H-indol-3-yl)-3-(1-methylnaphtho(1,2-d)thiazol-2(1H)-ylidene)-1-propen-1-yl)-, 4-methylbenzenesulfonate (1:1), also known as Naphtho(1,2-d)thiazolium, 1-methyl-2-(2-(2-methyl-1H-indol-3-yl)-3-(1-methylnaphtho(1,2-d)thiazol-2(1H)-ylidene)-1-propen-1-yl)-, 4-methylbenzenesulfonate (1:1), is a useful research compound. Its molecular formula is C43H35N3O3S3 and its molecular weight is 737.9513. The purity is usually 95%.
BenchChem offers high-quality Naphtho(1,2-d)thiazolium, 1-methyl-2-(2-(2-methyl-1H-indol-3-yl)-3-(1-methylnaphtho(1,2-d)thiazol-2(1H)-ylidene)-1-propen-1-yl)-, 4-methylbenzenesulfonate (1:1) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Naphtho(1,2-d)thiazolium, 1-methyl-2-(2-(2-methyl-1H-indol-3-yl)-3-(1-methylnaphtho(1,2-d)thiazol-2(1H)-ylidene)-1-propen-1-yl)-, 4-methylbenzenesulfonate (1:1) including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
18244-79-6 |
|---|---|
Product Name |
Naphtho(1,2-d)thiazolium, 1-methyl-2-(2-(2-methyl-1H-indol-3-yl)-3-(1-methylnaphtho(1,2-d)thiazol-2(1H)-ylidene)-1-propen-1-yl)-, 4-methylbenzenesulfonate (1:1) |
Molecular Formula |
C43H35N3O3S3 |
Molecular Weight |
737.9513 |
IUPAC Name |
4-methylbenzenesulfonate;(2E)-1-methyl-2-[(Z)-3-(1-methylbenzo[e][1,3]benzothiazol-1-ium-2-yl)-2-(2-methyl-1H-indol-3-yl)prop-2-enylidene]benzo[e][1,3]benzothiazole |
InChI |
InChI=1S/C36H27N3S2.C7H8O3S/c1-22-34(28-14-8-9-15-29(28)37-22)25(20-32-38(2)35-26-12-6-4-10-23(26)16-18-30(35)40-32)21-33-39(3)36-27-13-7-5-11-24(27)17-19-31(36)41-33;1-6-2-4-7(5-3-6)11(8,9)10/h4-21H,1-3H3;2-5H,1H3,(H,8,9,10)/b32-20+; |
InChI Key |
RNUJZWSIHJMVNV-AFMAXSDVSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=C(C2=CC=CC=C2N1)/C(=C\C3=[N+](C4=C(S3)C=CC5=CC=CC=C54)C)/C=C/6\N(C7=C(S6)C=CC8=CC=CC=C87)C |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=C(C2=CC=CC=C2N1)C(=CC3=[N+](C4=C(S3)C=CC5=CC=CC=C54)C)C=C6N(C7=C(S6)C=CC8=CC=CC=C87)C |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=C(C2=CC=CC=C2N1)C(=CC3=[N+](C4=C(S3)C=CC5=CC=CC=C54)C)C=C6N(C7=C(S6)C=CC8=CC=CC=C87)C |
Other CAS RN |
18244-79-6 |
synonyms |
1-methyl-2-[2-(2-methylindol-3-yl)-3-(1-methylnaphtho[1,2-d]thiazolin-2-ylidene)propenyl]naphtho[1,2-d]thiazolium p-toluenesulphonate |
Origin of Product |
United States |
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